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Introduction

The development of safe and efficient non-viral vectors is a cornerstone of gene therapy.
Among the various strategies, lipid-based nanopatrticles offer a versatile platform for nucleic
acid delivery due to their biocompatibility and ease of modification. While cationic lipids have
been extensively studied for their ability to complex with negatively charged nucleic acids,
concerns regarding their toxicity have prompted exploration into other lipid formulations.
Anionic lipids, in conjunction with helper lipids and divalent cations, present a promising
alternative for gene delivery.

This document details the application of oleyl phosphate as a key anionic component in novel
gene delivery systems. Oleyl phosphate, with its negatively charged phosphate headgroup
and two unsaturated oleyl chains, can be formulated into liposomes that, when complexed with
nucleic acids in the presence of calcium ions, form stable nanoparticles capable of efficient
transfection with potentially lower cytotoxicity compared to their cationic counterparts. The oleyl
chains contribute to the fluidity of the lipid bilayer, which is crucial for membrane fusion and
endosomal escape, a critical step for successful gene delivery.

Mechanism of Action: Oleyl Phosphate-Based Gene
Delivery
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The proposed mechanism for oleyl phosphate-mediated gene delivery involves the formation
of anionic lipoplexes. These are multi-component nanoparticles where oleyl phosphate
liposomes encapsulate or complex with plasmid DNA (pDNA) or siRNA. The process is
facilitated by divalent cations, typically calcium ions (Ca2*), which act as a bridge between the
negatively charged phosphate groups of the oleyl phosphate and the nucleic acid backbone.

The resulting nanoparticles are taken up by cells via endocytosis. Inside the acidic environment
of the endosome, the oleyl phosphate-calcium-nucleic acid complex is destabilized. In
formulations including the helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE),
the low pH induces a conformational change in DOPE from a lamellar to an inverted hexagonal
phase. This structural transition disrupts the endosomal membrane, facilitating the release of
the nucleic acid cargo into the cytoplasm, from where it can travel to the nucleus (for pDNA) to
be transcribed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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